Cas no 2171178-84-8 ((2R)-1-{5-(1R)-1,5-diaminopentyl-1,2,4-oxadiazol-3-yl}pyrrolidin-2-ylmethanol)

• Product Name: (2R)-1-{5-(1R)-1,5-diaminopentyl-1,2,4-oxadiazol-3-yl}pyrrolidin-2-ylmethanol
• CAS No: 2171178-84-8
• MF: C₁₂H₂₃N₅O₂
• MW: 269.343322038651
• CID: 5760495
• PubChem ID: 165520871
• Update Time: 2025-07-10

(2R)-1-{5-(1R)-1,5-diaminopentyl-1,2,4-oxadiazol-3-yl}pyrrolidin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [(2R)-1-{5-[(1R)-1,5-diaminopentyl]-1,2,4-oxadiazol-3-yl}pyrrolidin-2-yl]methanol
• 2171178-84-8
• EN300-1268851
• (2R)-1-{5-(1R)-1,5-diaminopentyl-1,2,4-oxadiazol-3-yl}pyrrolidin-2-ylmethanol

• Inchi： 1S/C12H23N5O2/c13-6-2-1-5-10(14)11-15-12(16-19-11)17-7-3-4-9(17)8-18/h9-10,18H,1-8,13-14H2/t9-,10-/m1/s1
• InChI Key： YDXLKQRTJBTFIU-NXEZZACHSA-N
• SMILES： OC[C@H]1CCCN1C1=NOC([C@@H](CCCCN)N)=N1

Computed Properties

• Exact Mass: 269.18517499g/mol
• Monoisotopic Mass: 269.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 114Ų

Additional information on (2R)-1-{5-(1R)-1,5-diaminopentyl-1,2,4-oxadiazol-3-yl}pyrrolidin-2-ylmethanol

Recent Advances in the Study of (2R)-1-{5-(1R)-1,5-diaminopentyl-1,2,4-oxadiazol-3-yl}pyrrolidin-2-ylmethanol (CAS: 2171178-84-8)

The compound (2R)-1-{5-(1R)-1,5-diaminopentyl-1,2,4-oxadiazol-3-yl}pyrrolidin-2-ylmethanol (CAS: 2171178-84-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical implications.

Recent studies have focused on the synthesis and optimization of (2R)-1-{5-(1R)-1,5-diaminopentyl-1,2,4-oxadiazol-3-yl}pyrrolidin-2-ylmethanol, with particular emphasis on improving its yield and purity. Advanced techniques such as asymmetric synthesis and chiral chromatography have been employed to achieve high enantiomeric purity, which is critical for its biological activity. The compound's unique structure, featuring a 1,2,4-oxadiazole ring and a pyrrolidine moiety, has been identified as a key factor in its interaction with biological targets.

In vitro and in vivo studies have demonstrated that (2R)-1-{5-(1R)-1,5-diaminopentyl-1,2,4-oxadiazol-3-yl}pyrrolidin-2-ylmethanol exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit certain proteases that play a role in the pathogenesis of autoimmune diseases. These findings suggest that the compound could serve as a promising lead for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of (2R)-1-{5-(1R)-1,5-diaminopentyl-1,2,4-oxadiazol-3-yl}pyrrolidin-2-ylmethanol have revealed favorable absorption and distribution profiles. The compound demonstrates good bioavailability and stability in physiological conditions, which enhances its potential for clinical translation. Additionally, preliminary toxicity studies indicate a manageable safety profile, although further long-term studies are warranted to fully assess its therapeutic window.

The mechanism of action of (2R)-1-{5-(1R)-1,5-diaminopentyl-1,2,4-oxadiazol-3-yl}pyrrolidin-2-ylmethanol has been elucidated through structural biology approaches. X-ray crystallography and molecular docking studies have provided insights into its binding mode with target proteins, highlighting the importance of the oxadiazole and pyrrolidine moieties in mediating these interactions. These structural insights are invaluable for the rational design of derivatives with improved potency and selectivity.

In conclusion, (2R)-1-{5-(1R)-1,5-diaminopentyl-1,2,4-oxadiazol-3-yl}pyrrolidin-2-ylmethanol (CAS: 2171178-84-8) represents a promising candidate for further drug development. Its unique chemical structure, potent biological activity, and favorable pharmacokinetic properties make it a valuable tool for both basic research and therapeutic applications. Future studies should focus on optimizing its efficacy and safety profiles, as well as exploring its potential in combination therapies.